Cas no 1354706-28-7 ((2-(1-Methyl-1H-pyrazol-5-yl)quinolin-4-yl)methanol)

• Product Name: (2-(1-Methyl-1H-pyrazol-5-yl)quinolin-4-yl)methanol
• CAS No: 1354706-28-7
• MF: C₁₄H₁₃N₃O
• MW: 239.272522687912
• CID: 5711369
• PubChem ID: 66509492
• Update Time: 2025-06-14

(2-(1-Methyl-1H-pyrazol-5-yl)quinolin-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• AKOS015921155
• (2-(1-Methyl-1H-pyrazol-5-yl)quinolin-4-yl)methanol
• 1354706-28-7
• [2-(2-methylpyrazol-3-yl)quinolin-4-yl]methanol

• Inchi： 1S/C14H13N3O/c1-17-14(6-7-15-17)13-8-10(9-18)11-4-2-3-5-12(11)16-13/h2-8,18H,9H2,1H3
• InChI Key： SYRIYIPHYDBCMQ-UHFFFAOYSA-N
• SMILES： OCC1=CC(C2=CC=NN2C)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 239.105862047g/mol
• Monoisotopic Mass: 239.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 50.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-quinolinemethanols

Additional information on (2-(1-Methyl-1H-pyrazol-5-yl)quinolin-4-yl)methanol

Comprehensive Overview of (2-(1-Methyl-1H-pyrazol-5-yl)quinolin-4-yl)methanol (CAS No. 1354706-28-7)

The compound (2-(1-Methyl-1H-pyrazol-5-yl)quinolin-4-yl)methanol (CAS No. 1354706-28-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, combining a quinoline core with a methylpyrazole substituent and a methanol functional group, makes it a versatile intermediate for drug discovery and advanced material synthesis. Researchers are particularly interested in its potential applications in kinase inhibition, fluorescence labeling, and metal-organic frameworks (MOFs).

In recent years, the demand for heterocyclic compounds like (2-(1-Methyl-1H-pyrazol-5-yl)quinolin-4-yl)methanol has surged due to their role in developing targeted therapies for diseases such as cancer and autoimmune disorders. The compound's quinoline scaffold is known for its bioactivity, while the pyrazole moiety enhances binding affinity to biological targets. This dual functionality positions it as a promising candidate for high-throughput screening in drug development pipelines.

From a synthetic chemistry perspective, CAS No. 1354706-28-7 is often explored for its chemo-selectivity and regioselectivity in cross-coupling reactions. Its methanol group allows for further derivatization, enabling the creation of ester or ether derivatives with tailored properties. This adaptability is crucial for designing small-molecule probes used in chemical biology studies, where precise molecular interactions are required.

Environmental and sustainability considerations have also driven interest in this compound. As industries shift toward green chemistry principles, researchers are investigating catalyst-free synthetic routes for (2-(1-Methyl-1H-pyrazol-5-yl)quinolin-4-yl)methanol to minimize waste and energy consumption. Its potential use in photoactive materials for solar cells further aligns with global trends in renewable energy innovation.

Analytical characterization of CAS No. 1354706-28-7 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are critical for reproducibility in academic and industrial research. The growing availability of computational modeling tools has also accelerated the study of its molecular docking properties.

In summary, (2-(1-Methyl-1H-pyrazol-5-yl)quinolin-4-yl)methanol represents a cutting-edge intersection of medicinal chemistry and materials science. Its multifaceted applications—from drug discovery to sustainable technology—highlight its importance in contemporary scientific endeavors. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and environmental sustainability.